Cas no 323196-71-0 (2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde)

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde is a versatile quinoline derivative with a reactive aldehyde functional group at the 3-position and chloro and methyl substituents at the 2, 5, and 8-positions, respectively. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The chloro and aldehyde groups enhance its reactivity, enabling selective modifications such as nucleophilic substitutions or condensation reactions. The methyl substituents contribute to steric and electronic effects, influencing regioselectivity in further derivatization. Its well-defined structure and functional group compatibility make it useful for applications in medicinal chemistry and material science. Proper handling and storage are recommended due to its sensitivity.

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde structure

323196-71-0 structure

Product Name:2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde

CAS No:323196-71-0

MF:C₁₂H₁₀ClNO

MW:219.666902065277

MDL:MFCD02227045

CID:853850

PubChem ID:329773448

Update Time:2025-10-29

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarboxaldehyde, 2-chloro-5,8-dimethyl-
- 2-Chloro-5,8-dimethylquinoline-3-carbaldehyde
- 2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde
- 2-chloro-5,8-dimethyl-3-quinolinecarbaldehyde
- CS-0199087
- DTXSID00354994
- AC1575
- CS-11959
- AB11590
- SY034202
- AG-690/40751292
- 2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde, AldrichCPR
- EN300-703647
- DA-26492
- AKOS000365983
- MFCD02227045
- YMA19671
- 323196-71-0
- MDL： MFCD02227045
- Inchi： 1S/C12H10ClNO/c1-7-3-4-8(2)11-10(7)5-9(6-15)12(13)14-11/h3-6H,1-2H3
- InChI Key： MEVWOQZZSJDOBU-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=C2C(C)=CC=C(C)C2=N1

Computed Properties

Exact Mass: 219.04500
Monoisotopic Mass: 219.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96000
LogP: 3.31750

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde Pricemore >>

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